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Get Quote

4-Nitrophthalamide: Basic Information

The table below summarizes the key identifiers and physical properties of 4-nitrophthalamide as found in

chemical catalogs and a research paper.

Property Details

CAS Number 13138-53-9 [1] [2] [3]

Molecular
Formula

C₈H₇N₃O₄ [1] [2] [3]

Molecular Weight 209.16 g/mol [1] [2] [3]

Melting Point 195°C [2] and 223°C [4] (Reported values differ; likely due to different

measurement conditions or purity).

Physical Form Yellow to beige crystalline powder [2]

Primary
Application

Intermediate in the synthesis of phthalocyanines [1] [4]
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One published synthesis method for 4-nitrophthalamide and its subsequent conversion is outlined below.

This protocol can serve as a reference when establishing your own process.

Synthesis Protocol from Research [4]:

Reaction: The synthesis begins with the nitration of phthalamide, which introduces a nitro group at
the 4-position to form 4-nitrophthalamide.

Dehydration: The 4-nitrophthalamide is then dehydrated using thionyl chloride (SOCl₂) in the
presence of N,N-Dimethylformamide (DMF) as a solvent. This step converts the diamide into 4-
nitrophthalonitrile.
Derivatization: The resulting 4-nitrophthalonitrile can be further reacted with other compounds, such

as ciprofloxacin in DMF, to form substituted phthalonitrile derivatives.
Cyclotetramerization: Finally, the phthalonitrile derivative undergoes cyclotetramerization in the

presence of a metal salt (e.g., nickel) to form the target substituted metal phthalocyanine complex.

The following diagram illustrates this multi-step experimental workflow:
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Scale-Up Principles and Potential Challenges

While specific scale-up issues for 4-nitrophthalamide are not documented in the search results, general

chemical engineering principles apply. Scaling a reaction from the lab bench to a larger reactor introduces

challenges primarily related to mixing and heat transfer.

When moving to a larger vessel, the volume of the reaction mixture increases cubically, while the surface

area available for heat exchange only increases quadratically. This can lead to dangerous heat buildup.

Similarly, achieving the same mixing efficiency as in a small flask requires careful consideration of impeller

design and agitation speed [5].

A common strategy for scale-up is to maintain a constant power input per unit volume (P/V) between

different reactor scales. This parameter influences mechanical shear stress, mixing quality, and mass transfer,

which are critical for reproducible results [5]. The following chart outlines the logical process for diagnosing

a scale-up problem related to these factors.
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Characterization and Analysis

For quality control during scale-up, you can reference the following characterization data reported for

synthesized 4-nitrophthalamide [4]:

Spectroscopy: The structure of the synthesized compound was confirmed using NMR and FT-IR

spectrophotometry.
Thermal Analysis: The thermal stability of the final phthalocyanine product was checked by

Thermogravimetric Analysis (TGA). It began to show weight loss at 309°C, indicating high thermal
stability.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 7 Tech Support

https://www.smolecule.com/products/s6585608?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/4-nitrophthalamide-13138-53-9
https://www.fishersci.com/shop/products/4-nitrophthalamide-tci-america/N06475G
https://www.alfa-chemistry.com/cas_13138-53-9.htm
https://ejtas.com/index.php/journal/article/view/576
https://www.eppendorf.com/gb-en/lab-academy/applied-industries/bioprocessing/introduction-to-bioprocessing/bioprocessing-scale-up/
https://www.smolecule.com/products/b6585608#4-nitrophthalamide-reaction-scale-up-issues
https://www.smolecule.com/products/b6585608#4-nitrophthalamide-reaction-scale-up-issues
https://www.smolecule.com/products/b6585608#4-nitrophthalamide-reaction-scale-up-issues
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s6585608?utm_src=pdf-bulk
https://www.smolecule.com/products/s6585608?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 7 Tech Support

https://www.smolecule.com/products/s6585608?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

